Cas no 79496-57-4 (1,1-diethoxynon-2-yne)

1,1-Diethoxynon-2-yne is a specialty organic compound featuring an acetal-protected alkyne functionality. Its molecular structure, combining a terminal alkyne group with diethoxy protection, makes it a versatile intermediate in synthetic organic chemistry. The compound is particularly useful in metal-catalyzed coupling reactions, such as Sonogashira or click chemistry, due to its stability and reactivity. The ethoxy groups enhance solubility in organic solvents while providing selective deprotection options. This compound is valued for its role in constructing complex molecular frameworks, including pharmaceuticals and advanced materials. Its well-defined reactivity profile and stability under various conditions make it a reliable choice for precision synthesis applications.

1,1-diethoxynon-2-yne structure

Product Name:1,1-diethoxynon-2-yne

CAS No:79496-57-4

MF:C₁₃H₂₄O₂

MW:212.328464508057

CID:861829

PubChem ID:522720

Update Time:2025-05-28

1,1-diethoxynon-2-yne Chemical and Physical Properties

Names and Identifiers

- 1,1-diethoxynon-2-yne
- 2-Nonyn-1-al diethyl acetal
- 2-Nonynal diethyl acetal
- RTZXECZOXGVVTN-UHFFFAOYSA-N
- DTXSID301016574
- SCHEMBL9626661
- 79496-57-4
- 1,1-Diethoxy-2-nonyne
- 2-Nonyl-1-ol, diethyl acetal
- Inchi： 1S/C13H24O2/c1-4-7-8-9-10-11-12-13(14-5-2)15-6-3/h13H,4-10H2,1-3H3
- InChI Key： RTZXECZOXGVVTN-UHFFFAOYSA-N
- SMILES： O(CC)C(C#CCCCCCC)OCC

Computed Properties

Exact Mass: 212.17772
Monoisotopic Mass: 212.177630004g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 8
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

1,1-diethoxynon-2-yne Pricemore >>

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